2-[1-(Propylamino)propyl]phenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-[1-(propylamino)propyl]phenol
• InChI: InChI=1S/C12H19NO/c1-3-9-13-11(4-2)10-7-5-6-8-12(10)14/h5-8,11,13-14H,3-4,9H2,1-2H3
• InChI Key: NHOZEAYIOLHORN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(CC)C1=CC=CC=C1O

Description

2-[1-(Propylamino)propyl]phenol (molecular formula: C₁₂H₁₉NO, molecular weight: 193.28 g/mol) is a secondary amine derivative featuring a phenol core substituted with a propylamino-propyl chain at the ortho position. This compound has been cataloged in chemical databases (e.g., CymitQuimica) but is currently listed as discontinued .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(Propylamino)propyl]phenol typically involves the reaction of propylamine with a suitable precursor under controlled conditions. One common method is the nucleophilic aromatic substitution reaction, where an aryl halide reacts with propylamine in the presence of a base .

Industrial Production Methods

Industrial production methods for 2-[1-(Propylamino)propyl]phenol are not widely documented, but they likely involve similar synthetic routes as those used in laboratory settings. The process would be scaled up to accommodate larger quantities, with considerations for cost, efficiency, and safety .

Chemical Reactions Analysis

Types of Reactions

2-[1-(Propylamino)propyl]phenol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones.

Reduction: The compound can be reduced to form hydroquinones.

Substitution: Electrophilic aromatic substitution reactions can occur due to the presence of the phenolic group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include sodium dichromate (Na2Cr2O7) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) can be used.

Substitution: Reagents like bromine (Br2) and nitric acid (HNO3) are often used for electrophilic aromatic substitution.

Major Products

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Various substituted phenols depending on the reagents used.

Scientific Research Applications

2-[1-(Propylamino)propyl]phenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-[1-(Propylamino)propyl]phenol involves its interaction with specific molecular targets. As a phenolic compound, it can act as an antioxidant by donating hydrogen atoms to neutralize free radicals. Additionally, it may interact with enzymes and proteins, affecting their activity and function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural analogues, their molecular formulas, and substituent differences:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features	Source
2-[1-(Propylamino)propyl]phenol	C₁₂H₁₉NO	193.28	Propylamino-propyl	Baseline compound; discontinued
2-[1-[(Cyclopropylmethyl)amino]propyl]phenol	C₁₃H₁₉NO	205.30	Cyclopropylmethyl amino-propyl	Increased steric bulk
2-{1-[(3-Chlorophenyl)amino]propyl}phenol	C₁₅H₁₆ClNO	261.75	3-Chlorophenyl amino-propyl	Halogenation enhances polarity
2-{1-[(2-Fluorophenyl)amino]propyl}phenol	C₁₅H₁₆FNO	245.29	2-Fluorophenyl amino-propyl	Electron-withdrawing substituent
4-[1-({2-[(Dimethylamino)methyl]-2-methylpropyl}amino)propyl]phenol	C₁₆H₂₈N₂O	264.41	Branched dimethylamino-methylpropyl	Enhanced basicity and bulk
2-{1-[(2-Hydroxyethyl)amino]propyl}phenol	C₁₁H₁₇NO₂	209.28	Hydroxyethyl amino-propyl	Increased hydrophilicity

Key Observations:

This could enhance solubility in polar solvents or alter binding interactions in biological systems. Bulkier Groups (e.g., cyclopropylmethyl in , dimethylamino-methylpropyl in ): These substituents introduce steric hindrance, which may reduce reactivity or influence supramolecular packing in crystalline materials . Hydrophilic Modifications (e.g., hydroxyethyl in ): Improves water solubility, critical for pharmaceutical applications.

Molecular Weight Trends :

• Halogenated derivatives (e.g., Cl, F) exhibit higher molecular weights due to the addition of heavier atoms.
• Branched or cyclic substituents (e.g., cyclopropylmethyl) marginally increase molecular weight compared to linear alkyl chains.

Regulatory and Commercial Status

• Commercial Availability: 2-[1-(Propylamino)propyl]phenol is listed as discontinued by CymitQuimica , while analogues like the cyclopropylmethyl variant remain available via suppliers like ChemBK .

Biological Activity

2-[1-(Propylamino)propyl]phenol is a compound of significant interest in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article discusses its biological activity, synthesis, and applications, supported by relevant data and findings from various studies.

Chemical Structure and Properties

• Molecular Formula : C12H17N
• Molecular Weight : Approximately 189.27 g/mol
• Functional Groups : The compound features a hydroxyl group (-OH) attached to a phenolic ring and a propylamino side chain, which contributes to its distinctive properties and biological activities.

Biological Activities

Research indicates that 2-[1-(Propylamino)propyl]phenol may exhibit several biological activities:

• Antimicrobial Properties : Similar compounds have shown effectiveness against various pathogens, suggesting potential antimicrobial activity for 2-[1-(Propylamino)propyl]phenol.
• Neurotransmitter Interaction : The amino group can form hydrogen bonds with biomolecules, potentially influencing neurotransmission and affecting mood and cognition.
• Enzyme Interaction : Studies suggest that this compound may interact with specific enzymes, impacting their activity and leading to therapeutic effects.

Synthesis Methods

The synthesis of 2-[1-(Propylamino)propyl]phenol can be achieved through various methods, including:

• Reagents Used :
  • Potassium permanganate for oxidation.
  • Lithium aluminum hydride for reduction.

Comparative Analysis with Similar Compounds

The following table summarizes some structurally similar compounds and their unique features:

Compound Name	Structure Type	Unique Features
2-Amino-2-methylpropan-1-ol	Alkanolamine	Contains an aminomethyl functionality without aromaticity.
2-(Aminomethyl)pyridine	Pyridine derivative	Contains an aminomethyl group attached to a pyridine ring.
3-Amino-1,2-benzothiazole	Benzothiazole	Exhibits unique reactivity due to thiazole ring presence.
4-(Aminomethyl)phenol	Phenolic compound	Similar phenolic structure but lacks the propyl chain.

The unique combination of a phenolic core with a propylamino side chain enhances the potential biological activity of 2-[1-(Propylamino)propyl]phenol compared to these similar compounds.

Antimicrobial Activity

Research has indicated that phenolic compounds often exhibit antimicrobial properties. For instance, studies have found that phenolic derivatives can inhibit the growth of bacteria and fungi, suggesting that 2-[1-(Propylamino)propyl]phenol may possess similar properties.

Neurotransmitter Effects

In vitro studies have shown that compounds with amino groups can influence neurotransmitter systems. For example, they may enhance the binding affinity to serotonin receptors, potentially affecting mood regulation.

Enzyme Inhibition

Investigations into enzyme interactions have revealed that certain phenolic compounds can inhibit lysosomal phospholipase A2 (PLA2), which is associated with drug-induced phospholipidosis. This suggests a mechanism through which 2-[1-(Propylamino)propyl]phenol might exert its effects on cellular processes .